Cas no 69098-44-8 (1,2,4-Trithiolane, 3-ethyl-5-methyl-, trans-)
69098-44-8 structure
Product Name:1,2,4-Trithiolane, 3-ethyl-5-methyl-, trans-
CAS No:69098-44-8
MF:C5H10S3
MW:166.327897548676
CID:392230
PubChem ID:71374493
Update Time:2025-04-19
1,2,4-Trithiolane, 3-ethyl-5-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Trithiolane, 3-ethyl-5-methyl-, trans-
- DTXSID90797270
- trans-3-methyl-5-ethyl-1 ,2,4-trithiolane
- trans-3-ethyl-5-methyl-1,2,4-trithiolane
- SHLIDHGBMLQTDS-WHFBIAKZSA-N
- (3S,5S)-3-Ethyl-5-methyl-1,2,4-trithiolane
- 69098-44-8
-
- Inchi: 1S/C5H10S3/c1-3-5-6-4(2)7-8-5/h4-5H,3H2,1-2H3/t4-,5-/m0/s1
- InChI Key: SHLIDHGBMLQTDS-WHFBIAKZSA-N
- SMILES: S1[C@H](C)SS[C@H]1CC
Computed Properties
- Exact Mass: 165.99446384g/mol
- Monoisotopic Mass: 165.99446384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 75.9Ų
1,2,4-Trithiolane, 3-ethyl-5-methyl-, trans- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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